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Compound of Interest

Compound Name: Bzl-his-ome 2hcl

Cat. No.: B613223

Technical Support Center: Bzl-his-ome 2HCI

Welcome to the technical support center for Bzl-his-ome 2HCI (N(im)-benzyl-L-histidine methyl
ester dihydrochloride). This resource is designed for researchers, scientists, and drug
development professionals to provide essential information on the safe handling, storage, and
use of this compound, along with troubleshooting guidance for common experimental
challenges.

Frequently Asked Questions (FAQs)

Q1: What is Bzl-his-ome 2HCI and what are its primary applications?

Bzl-his-ome 2HCI is a protected amino acid derivative of L-histidine. The benzyl group
protects the imidazole nitrogen, and the methyl ester protects the carboxylic acid group. This
protection strategy is crucial in synthetic chemistry, particularly in:

o Peptide Synthesis: It serves as a building block in the solid-phase or solution-phase
synthesis of peptides. The protecting groups prevent unwanted side reactions involving the
histidine side chain and C-terminus during peptide bond formation.

» Biochemical Research: It is used as a tool to study protein-protein interactions and enzyme
activity.[1][2] It has been identified as an inhibitor of B-glucosidase.[2]
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e Pharmaceutical Development: Due to its structural similarity to natural amino acids, it is
utilized in the synthesis of peptidomimetics and other complex molecules for drug discovery.

[1]
Q2: What are the recommended storage conditions for Bzl-his-ome 2HCI?

To ensure the long-term stability of Bzl-his-ome 2HCI, it is critical to adhere to the following
storage protocols:

o Lyophilized Powder: Store at -20°C in a tightly sealed container, preferably under an inert
atmosphere (e.g., argon or nitrogen) and with a desiccant to prevent moisture absorption.

e Solutions: For solutions, it is recommended to prepare aliquots to avoid repeated freeze-
thaw cycles. These aliquots should be stored at -80°C.[3] Stock solutions in DMSO should
be used within one month when stored at -20°C and within six months when stored at -80°C.

[3]
Q3: What are the appropriate solvents for dissolving Bzl-his-ome 2HCI?

Bzl-his-ome 2HCI is sparingly soluble in water. For experimental use, the following solvents
are recommended:

e Dimethyl sulfoxide (DMSO): Soluble at >20 mg/mL.
e Ethanol: Soluble at 22 mg/mL.

To aid dissolution, gentle heating to 37°C or sonication can be applied.[3] For biological assays,
it is common practice to prepare a concentrated stock solution in DMSO and then dilute it with
an appropriate aqueous buffer.

Safety and Handling Precautions

While a specific Material Safety Data Sheet (MSDS) for Bzl-his-ome 2HCI is not readily
available in the public domain, safety data for the closely related compound, H-His-OMe-2HCI
(L-Histidine methyl ester dihydrochloride), provides guidance on potential hazards. Users
should handle Bzl-his-ome 2HCI with the assumption that it presents similar risks.

Potential Hazards (based on H-His-OMe-2HCI):
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» Skin Irritation: May cause skin irritation.
» Eye Irritation: May cause serious eye irritation.
o Respiratory Tract Irritation: May cause respiratory irritation.
Recommended Safety Precautions:
» Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.
o Hand Protection: Wear compatible chemical-resistant gloves.
o Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.
e Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation
of dust or vapors.

o Handling Procedures:
o Avoid breathing dust.
o Avoid contact with skin and eyes.
o Wash hands thoroughly after handling.

o First Aid Measures:

[¢]

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

o In case of skin contact: Immediately wash skin with soap and plenty of water. Remove
contaminated clothing and wash before reuse. If irritation persists, seek medical attention.

o In case of inhalation: Remove to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek medical attention.
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o In case of ingestion: Do NOT induce vomiting. Never give anything by mouth to an
unconscious person. Rinse mouth with water. Seek medical attention.

Quantitative Data Summary

Property Value Source
CAS Number 102029-99-2 Benchchem
Molecular Formula C14H19CI2N302 AA Blocks
Molecular Weight 332.23 g/mol AA Blocks
Solubility in DMSO >20 mg/mL Benchchem
Solubility in Ethanol =2 mg/mL Benchchem
Storage (Solid) -20°C Benchchem
Storage (Solution) -80°C GlpBio

Experimental Protocols and Troubleshooting
General Protocol for Coupling in Solid-Phase Peptide
Synthesis (SPPS)

This protocol outlines the general steps for incorporating Bzl-his-ome 2HCI into a peptide
chain using an automated peptide synthesizer or manual methods.

1. Deprotection of the N-terminal Fmoc Group:

Treat the resin-bound peptide with a 20% solution of piperidine in dimethylformamide (DMF)
to remove the N-terminal Fmoc protecting group.
Wash the resin thoroughly with DMF.

2. Activation of Bzl-his-ome 2HCI:

Dissolve Bzl-his-ome 2HCI and an activating agent (e.g., HBTU, HATU) in DMF.
Add a base, such as diisopropylethylamine (DIPEA), to neutralize the hydrochloride salt and
facilitate the activation reaction.
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3. Coupling to the Resin-Bound Peptide:

¢ Add the activated Bzl-his-ome 2HCI solution to the deprotected resin-bound peptide.
« Allow the coupling reaction to proceed for the recommended time (typically 1-2 hours).
¢ Monitor the reaction for completeness using a qualitative test (e.g., ninhydrin test).

4. Capping (Optional):

» To block any unreacted amino groups, treat the resin with a capping solution (e.g., acetic
anhydride and DIPEA in DMF).

5. Washing:

e Thoroughly wash the resin with DMF to remove excess reagents and byproducts.

Troubleshooting Guide
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Issue

Possible Cause(s)

Recommended Solution(s)

Low Coupling Efficiency

1. Incomplete deprotection of

the N-terminus. 2. Inadequate

activation of Bzl-his-ome 2HCI.

3. Steric hindrance. 4.

Presence of moisture.

1. Increase deprotection time
or use a fresh piperidine
solution. 2. Use a more
efficient activating agent (e.qg.,
HATU). Ensure the correct
stoichiometry of reagents. 3.
Double the coupling time or
perform a second coupling. 4.
Use anhydrous solvents and

reagents.

Racemization of the Histidine

Residue

1. Use of a strong base or
prolonged exposure to basic
conditions. 2. High reaction

temperatures.

1. Use a weaker base or a
carbodiimide-based activation
method with an additive like
HOBt to suppress
racemization. 2. Maintain the
reaction temperature at or

below room temperature.

Side Reactions on the

Imidazole Ring

The benzyl protecting group is
generally stable, but can be
susceptible to certain harsh

conditions.

Ensure that the deprotection
and cleavage conditions are
compatible with the benzyl

protecting group.

Precipitation of Bzl-his-ome

2HCI during experiment

Exceeding the solubility limit in

the chosen solvent system.

Prepare a fresh, more dilute
stock solution. If using a mixed
solvent system, ensure the
final concentration is below the

solubility limit in that mixture.

Visualizations

Logical Workflow for Troubleshooting Low Coupling

Efficiency in SPPS
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Low Coupling Efficiency Detected

Check Fmoc Deprotection Completeness

/é)tection OK \Incomplete Deprotection
Verify Reagent Stoichiometry and Activity

Reagents OK | Ensure Anhydrous Conditions

Reagents Suspect | Perform a Double Coupling

Still Low

Use a Stronger Activating Agent (e.g., HATU) Successful

Coupling Successful

Click to download full resolution via product page

Caption: Troubleshooting workflow for low peptide coupling efficiency.

Conceptual Signaling Pathway Inhibition
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This diagram illustrates a hypothetical scenario where a peptide synthesized using Bzl-his-

ome 2HCI acts as an antagonist to a G-protein coupled receptor (GPCR), thereby inhibiting a

downstream signaling cascade.

Endogenous Ligand

Binds and Activates

Peptide Antagonist
(containing Bzl-His-OMe derived residue)

G-Protein Activation

Effector Enzyme
(e.g., Adenylyl Cyclase)

Second Messenger Production

(e.g., cCAMP)

Cellular Response

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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